Cas no 862594-16-9 (2-(tert-butoxy)-5-fluoroaniline)

• Product Name: 2-(tert-butoxy)-5-fluoroaniline
• CAS No: 862594-16-9
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD11196188
• CID: 2122312
• PubChem ID: 28994906
• Update Time: 2025-05-19

2-(tert-butoxy)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-tert-butoxy-5-fluoroaniline
• 5-fluoro-2-[(2-methylpropan-2-yl)oxy]aniline
• 2-(tert-butoxy)-5-fluoroaniline
• EN300-1294681
• 862594-16-9
• DTXSID50651884
• SCHEMBL1135988
• DB-338746
• 2-tert-butoxy-5-fluoroanilinedn
• AKOS009257737
• 2-tert-butoxy-5-fluoro-phenylamine
• Benzenamine, 2-(1,1-dimethylethoxy)-5-fluoro-
• CS-0272876
• TZPORLMVZKVDQL-UHFFFAOYSA-N

• MDL： MFCD11196188
• Inchi： 1S/C10H14FNO/c1-10(2,3)13-9-5-4-7(11)6-8(9)12/h4-6H,12H2,1-3H3
• InChI Key： TZPORLMVZKVDQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC(C)(C)C

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(tert-butoxy)-5-fluoroaniline

Professional Introduction to Compound with CAS No. 862594-16-9 and Product Name: 2-(tert-butoxy)-5-fluoroaniline

The compound with the CAS number 862594-16-9 and the product name 2-(tert-butoxy)-5-fluoroaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a tert-butoxy group and a fluoroaniline moiety imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. Specifically, fluoroanilines have been extensively studied for their role in developing novel therapeutic agents. The compound in question, 2-(tert-butoxy)-5-fluoroaniline, exemplifies this trend by combining the benefits of fluorine substitution with the stabilizing effects of the tert-butoxy group.

The tert-butoxy group is particularly noteworthy for its ability to protect reactive sites on aromatic rings while simultaneously influencing electronic properties. This dual functionality makes 2-(tert-butoxy)-5-fluoroaniline a versatile intermediate in synthetic chemistry. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications of the aromatic ring or the substituents can lead to compounds with improved solubility, reduced toxicity, or increased target specificity.

Recent studies have highlighted the potential of 2-(tert-butoxy)-5-fluoroaniline in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology research. The fluorine atom in this compound can enhance binding affinity to kinase active sites, while the tert-butoxy group can modulate interactions with surrounding residues. This balance has led to the discovery of several promising lead compounds that are being further optimized for clinical use.

Another area where 2-(tert-butoxy)-5-fluoroaniline has shown promise is in the synthesis of antiviral agents. The structural features of this compound make it an attractive scaffold for designing molecules that can interfere with viral replication cycles. For example, derivatives of 2-(tert-butoxy)-5-fluoroaniline have been investigated for their ability to inhibit protease enzymes essential for viral maturation. These findings align with broader efforts to develop novel antiviral therapies capable of addressing emerging viral threats.

The synthesis of 2-(tert-butoxy)-5-fluoroaniline itself is a testament to the advancements in organic synthesis techniques. Modern methodologies allow for efficient preparation of complex molecules like this one, often with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic core. Additionally, protecting group strategies enable precise control over functionalization, ensuring that reactive sites are selectively modified.

In conclusion, the compound with CAS number 862594-16-9, known as 2-(tert-butoxy)-5-fluoroaniline, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.